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Compound of Interest

Compound Name: (Rac)-Lanicemine

Cat. No.: B2937148 Get Quote

Application Notes and Protocols for (Rac)-
Lanicemine
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the proper storage and handling of

(Rac)-Lanicemine powder and its stock solutions to ensure compound integrity and

experimental reproducibility.

Introduction
(Rac)-Lanicemine, also known as (Rac)-AZD6765, is the racemic form of Lanicemine. It

functions as a low-trapping N-methyl-D-aspartate (NMDA) receptor antagonist.[1][2][3][4] As a

channel blocker, it has been investigated for its potential antidepressant effects, exhibiting a

different profile from other NMDA receptor modulators like ketamine.[1][4] Accurate and

consistent preparation of (Rac)-Lanicemine solutions is critical for obtaining reliable results in

both in vitro and in vivo studies.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of (Rac)-Lanicemine is essential for

its proper handling and storage.
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Property Value

Molecular Formula C₁₃H₁₄N₂

Molecular Weight 198.27 g/mol

CAS Number 61890-25-3

Appearance Crystalline solid, powder

Storage and Stability
Proper storage of (Rac)-Lanicemine in both its solid form and as a stock solution is crucial to

prevent degradation and maintain its biological activity.

(Rac)-Lanicemine Powder
Storage Condition Recommended Duration

-20°C 3 years

4°C 2 years

For long-term storage, it is recommended to store the solid compound at -20°C. The product is

stable at room temperature for short periods, such as during shipping.[5]

(Rac)-Lanicemine Stock Solutions
Once in solution, the stability of (Rac)-Lanicemine is more limited. It is imperative to aliquot the

stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to

degradation.[2][6]

Storage Condition Recommended Duration

-80°C 6 months

-20°C 1 month

Solubility
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(Rac)-Lanicemine exhibits varying solubility depending on the solvent. This is a critical

consideration when preparing stock solutions for different experimental paradigms.

Solvent Maximum Solubility

DMSO 100 mg/mL (504.37 mM)

Note: Ultrasonic treatment may be necessary to achieve maximum solubility in DMSO.[1][3]

Experimental Protocols
Protocol for Preparing an In Vitro Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (Rac)-Lanicemine in

DMSO.

Materials:

(Rac)-Lanicemine powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the (Rac)-Lanicemine powder to room temperature before opening the vial.

Weigh the desired amount of (Rac)-Lanicemine powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For example,

to prepare 1 mL of a 10 mM stock solution, add 0.5044 mL of DMSO to 1 mg of (Rac)-
Lanicemine.
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Vortex the solution thoroughly until the powder is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution.[1][3]

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol for Preparing an In Vivo Formulation
For in vivo experiments, (Rac)-Lanicemine needs to be formulated in a vehicle that is safe for

administration. Below are examples of common formulations. It is recommended to prepare

these solutions fresh on the day of use.[2][6]

Formulation 1: PEG300, Tween-80, and Saline

This formulation results in a clear solution with a solubility of at least 2.5 mg/mL.[1]

Materials:

(Rac)-Lanicemine powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a concentrated stock solution of (Rac)-Lanicemine in DMSO.

In a sterile tube, add the solvents in the following order, ensuring the solution is mixed

thoroughly after each addition:
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10% DMSO (containing the dissolved (Rac)-Lanicemine)

40% PEG300

5% Tween-80

45% saline

The final solution should be clear.

Formulation 2: SBE-β-CD in Saline

This formulation also produces a clear solution with a solubility of at least 2.5 mg/mL.[1]

Materials:

(Rac)-Lanicemine powder

DMSO

20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) in saline

Sterile tubes

Procedure:

Prepare a concentrated stock solution of (Rac)-Lanicemine in DMSO.

In a sterile tube, add the solvents in the following order, mixing well after each step:

10% DMSO (containing the dissolved (Rac)-Lanicemine)

90% of 20% SBE-β-CD in saline

Visualized Signaling Pathway and Workflows
Signaling Pathway of (Rac)-Lanicemine```dot
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Caption: Workflow for preparing an in vitro stock solution.

Logical Relationship for In Vivo Formulation Preparation
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Caption: Decision logic for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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